[(6Z,11Z,15Z,20Z)-3,4,13,14,23,24-hexaethyl-8,19-dimethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)

• Molecular Formula: C74H115N7O16
• Molecular Weight: 1358.7 g/mol
• IUPAC Name: 3-[18-[3-[bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]carbamoyloxy]propyl]-3,4,13,14,23,24-hexaethyl-8,19-dimethyl-25,26,27,28,29-pentazahexacyclo[20.2.1.12,5.17,10.112,15.117,20]nonacosa-1(25),2(29),3,5,7,9,11,13,15,17,19,21,23-tridecaen-9-yl]propyl N,N-bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]carbamate
• InChI: InChI=1S/C74H115N7O16/c1-13-55-56(14-2)66-52-70-62(22-20-28-97-74(83)81(25-31-90-43-47-94-39-35-86-11)26-32-91-44-48-95-40-36-87-12)54(8)64(76-70)50-68-58(16-4)60(18-6)72(79-68)71-59(17-5)57(15-3)67(78-71)49-63-53(7)61(69(75-63)51-65(55)77-66)21-19-27-96-73(82)80(23-29-88-41-45-92-37-33-84-9)24-30-89-42-46-93-38-34-85-10/h49-52,75-77H,13-48H2,1-12H3
• InChI Key: CUOZGIFVQITLFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C5=NC(=CC6=C(C(=C(N6)C=C1N2)CCCOC(=O)N(CCOCCOCCOC)CCOCCOCCOC)C)C(=C5CC)CC)CC)CC)C)CCCOC(=O)N(CCOCCOCCOC)CCOCCOCCOC)CC

Description

Sapphyrin PCI-2051 is a substituted sapphyrin. It derives from a sapphyrin PCI-2000.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Lanthanide(III) Texaphyrin Complexes : The synthesis and characterization of several lanthanide(III) texaphyrin complexes, involving a complex macrocyclic structure similar to the queried compound, were studied. This research highlighted the synthesis methods and X-ray diffraction for structural analysis (Sessler, Mody, Hemmi, & Lynch, 1993).

• Zinc(II) Macrocyclic Heptaaza Schiff-base Complexes : Research on the synthesis and crystal structure determination of zinc(II) macrocyclic heptaaza Schiff-base complexes was conducted. These complexes, similar in complexity to the queried compound, were characterized by X-ray diffraction and various spectroscopy methods (Keypour, Khanmohammadi, Wainwright, & Taylor, 2003).

Applications in Polymer Chemistry

• Synthesis of Optically Active SiO-Containing Polymers : A study explored the effectiveness of Tris(pentafluorophenyl)borane as a catalyst in the synthesis of optically pure diisotactic phenyl- and naphthyl-substituted poly(siloxane)s. This research is relevant due to the similarity in complexity and application in polymer chemistry (Zhou & Kawakami, 2005).

• Biobased Cycloaliphatic Epoxy Resins Derived from Nopol : The synthesis of novel biobased epoxy monomers derived from nopol, which exhibited high reactivity due to their highly strained epoxy group, was researched. This work is relevant for its application in the field of advanced polymer synthesis and material science (Ortiz et al., 2020).

Catalysis and Reaction Mechanisms

• Radical Intermediates in Thermal Decomposition : A study on the thermolysis mechanism of 1,1-bis(t-butyldioxy)cyclohexane, which provides insights into the radical intermediates in reaction mechanisms, is relevant due to the complex nature of the reactions, akin to those involving the queried compound (Sugihara et al., 1992).

• Asymmetric Cyclopropanation of 1-Octene : The research on the highly cis- and enantioselective asymmetric cyclopropanation of 1-Octene by tuning of [RuCl(PNNP)]^+ catalysts offers insights into advanced catalysis processes, applicable to complex organic syntheses like those of the queried compound (Bonaccorsi & Mezzetti, 2005).